![molecular formula C14H19N3O B2659612 8-Benzyl-1,2,8-triazaspiro[4.5]decan-3-one CAS No. 785782-25-4](/img/structure/B2659612.png)
8-Benzyl-1,2,8-triazaspiro[4.5]decan-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Optimization of Synthesis Techniques
One study reported the synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives from N-benzyl-4-piperidone and N-protected amino acid amides on solid support, optimizing the synthesis on SynPhase™ Lanterns. This demonstrates the compound's role in facilitating the development of novel synthetic methodologies on solid phase (Bedos et al., 2003).
Library of Compounds for Biological Screening
Another application involves the creation of a discrete compound library with the structure 8-benzyl-4-(p-substituted-benzyl)-1,4,8-triazaspiro[4.5]decan-2-one, prepared on SynPhase Lanterns. This library was designed for screening in various biological assays, indicating the compound's utility in drug discovery processes (Feliu et al., 2004).
Anticancer and EGFR Inhibition
A series of triazaspiro[4.5]dec-8-ene benzylidine derivatives containing a thiazolidinone ring system were synthesized and evaluated as potential epidermal growth factor receptor inhibitors. Some derivatives showed potent inhibitory activity and moderate antiproliferative activity against the MCF-7 cell line, suggesting their application in designing new anticancer agents (Fleita et al., 2013).
Antimicrobial Activity
New series of 1,2,4,8-tetraazaspiro[4.5]dec-2-enes containing triazole, piperidine, and sulfonamide moieties were synthesized and evaluated for their antimicrobial activities. Some compounds exhibited significant activity against various microbial strains, highlighting the compound's relevance in developing antimicrobial agents (Dalloul et al., 2017).
Ultrasound-assisted Synthesis
An ultrasound-assisted synthesis method was employed to construct novel 1,3,8-triazaspiro[4.5]decan-4-one urea derivatives. This environmentally friendly and efficient method showcases the compound's adaptability to advanced synthetic techniques, promoting energy efficiency and selectivity under ambient conditions (Velupula et al., 2021).
Mechanism of Action
Simufilam, a synonym for 8-Benzyl-1,2,8-triazaspiro[4.5]decan-3-one, is known to bind to filamin, a ubiquitous scaffolding protein and regulator of the actin cytoskeleton . Filamin has been reported to stabilize the high-affinity interaction of soluble Aβ42 and the α7 nicotinic acetylcholine receptor (α7nAChR), which has been reported to trigger tau phosphorylation and synaptic dysfunction in some experimental systems . Preclinical studies suggest that PTI-125 prevents and reverses the binding of Aβ42 to α7nAChR .
Properties
IUPAC Name |
8-benzyl-1,2,8-triazaspiro[4.5]decan-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O/c18-13-10-14(16-15-13)6-8-17(9-7-14)11-12-4-2-1-3-5-12/h1-5,16H,6-11H2,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAWGGDNMPCOVJM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12CC(=O)NN2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.